molecular formula C8H7NO3S B8458358 (4-Cyanophenyl)methanesulfonic acid

(4-Cyanophenyl)methanesulfonic acid

Cat. No. B8458358
M. Wt: 197.21 g/mol
InChI Key: IDDKVMKHEDIBGR-UHFFFAOYSA-N
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Patent
US06114390

Procedure details

A suspension of 1.1 g (5.02 mMol) of the sodium salt of 4-cyanobenzenemethanesulphonic acid in 20 ml of acetonitrile was mixed with 1.2 g (5.76 mMol) of phosphorus-(V)-chloride and then refluxed for 24 hours. The insoluble matter was filtered off and the filtrate was evaporated down in vacuo. Yield; 0.8 g (74% of theory). The product was used in the next step without purification.
Quantity
1.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[Na].[C:2]([C:4]1[CH:9]=[CH:8][C:7]([CH2:10][S:11]([OH:14])(=O)=[O:12])=[CH:6][CH:5]=1)#[N:3].P(Cl)(Cl)(Cl)(Cl)[Cl:16]>C(#N)C>[C:2]([C:4]1[CH:9]=[CH:8][C:7]([CH2:10][S:11]([Cl:16])(=[O:14])=[O:12])=[CH:6][CH:5]=1)#[N:3] |^1:0|

Inputs

Step One
Name
Quantity
1.1 g
Type
reactant
Smiles
[Na]
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(#N)C1=CC=C(C=C1)CS(=O)(=O)O
Name
Quantity
20 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
Quantity
1.2 g
Type
reactant
Smiles
P(Cl)(Cl)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
refluxed for 24 hours
Duration
24 h
FILTRATION
Type
FILTRATION
Details
The insoluble matter was filtered off
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated down in vacuo
CUSTOM
Type
CUSTOM
Details
The product was used in the next step without purification

Outcomes

Product
Name
Type
Smiles
C(#N)C1=CC=C(C=C1)CS(=O)(=O)Cl

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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